molecular formula C6H12N4 B8343084 N-(Pyrimidin-1-yl)ethylenediamine

N-(Pyrimidin-1-yl)ethylenediamine

Cat. No.: B8343084
M. Wt: 140.19 g/mol
InChI Key: RZPFZHUFZYNAJS-UHFFFAOYSA-N
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Description

N-(Pyrimidin-1-yl)ethylenediamine is a useful research compound. Its molecular formula is C6H12N4 and its molecular weight is 140.19 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C6H12N4

Molecular Weight

140.19 g/mol

IUPAC Name

N'-(2H-pyrimidin-1-yl)ethane-1,2-diamine

InChI

InChI=1S/C6H12N4/c7-2-4-9-10-5-1-3-8-6-10/h1,3,5,9H,2,4,6-7H2

InChI Key

RZPFZHUFZYNAJS-UHFFFAOYSA-N

Canonical SMILES

C1N=CC=CN1NCCN

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of N-[2-[(pyrimidin-1-yl)amino]ethyl]acetamide (7.1 g, 0.039 mol) in 2.5N NaOH (47 mL, 0.118 mol) was heated under reflux for 22 hours. The mixture was cooled and the pH was adjusted to 8 with 2N HCl (38 mL). The mixture was concentrated, suspended in EtOH (100 mL) and filtered. The filtrate was concentrated to give an oily solid 4.7 g (87%).
Name
N-[2-[(pyrimidin-1-yl)amino]ethyl]acetamide
Quantity
7.1 g
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reactant
Reaction Step One
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Quantity
47 mL
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reactant
Reaction Step One
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Quantity
38 mL
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Yield
87%

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